6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethylthiazol-2-yl)pyridazine-3-carboxamide

• IUPAC Name: 6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C22H25N5OS/c1-15-16(2)29-22(23-15)24-21(28)19-8-9-20(26-25-19)27-12-10-18(11-13-27)14-17-6-4-3-5-7-17/h3-9,18H,10-14H2,1-2H3,(H,23,24,28)
• InChI Key: NMAXMNIURCUNFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=NN=C(C=C2)N3CCC(CC3)CC4=CC=CC=C4)C
• Molecular Formula: C22H25N5OS
• Molecular Weight: 407.5 g/mol

Description

6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethylthiazol-2-yl)pyridazine-3-carboxamide, also known as BPTP, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. BPTP is a small molecule that has been synthesized using a specific method, which will be discussed in This paper will also explore the scientific research applications of BPTP, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Scientific Research Applications

Synthesis and Antioxidant Studies

A study by Ahmad et al. (2012) synthesizes compounds similar to the target chemical, emphasizing their potential as antioxidants. These compounds, which include variations of pyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, have been shown to possess moderate to significant radical scavenging activity, indicating their potential utility in developing more potent biologically active compounds [Ahmad et al., 2012].

Synthesis and Biological Activity of Novel Arylazothiazole Disperse Dyes

A study by Khalifa et al. (2015) explores the synthesis of novel aryl monoazo organic compounds, which include variations of the target compound. These synthesized compounds have been applied in dyeing polyester fabrics and exhibited high efficiency in in vitro screening for antioxidant, antitumor, and antimicrobial activities. This suggests the potential for these compounds to be used in sterile and biologically active fabrics [Khalifa et al., 2015].

Synthesis and Structure-Activity Relationship in N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides

The research by Ukrainets et al. (2019) examines the synthesis of N-pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, closely related to the compound . The study reveals a relationship between molecular structure and pharmacological activity, indicating the potential for these compounds as analgesics and anti-inflammatory agents [Ukrainets et al., 2019].

Design and Synthesis of Acetylcholinesterase Inhibitors

Contreras et al. (2001) conducted research on pyridazine derivatives, similar to the target compound, as acetylcholinesterase inhibitors. This study suggests the utility of such compounds in treating conditions like Alzheimer’s disease, due to their inhibitory action on acetylcholinesterase [Contreras et al., 2001].

Synthesis and Antimicrobial Activity of 4-Acyl-pyrazoles

Cetin and Bildirici (2016) synthesized 4-Acyl-pyrazole-3-carboxylic acids, structurally related to the target compound. These compounds showed potent antibacterial activity, highlighting their potential use in developing new antimicrobial agents [Cetin & Bildirici, 2016].

Synthesis of Novel Pyridothienopyrimidines

Bakhite et al. (2000) focused on the synthesis of pyridothienopyrimidines, which are structurally akin to the target compound. The study highlights the potential of these compounds in various biological applications due to their unique structural properties [Bakhite et al., 2000].